Cas no 4116-44-3 (4-[(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl]benzamide)

• Product Name: 4-[(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl]benzamide
• CAS No: 4116-44-3
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 926657
• PubChem ID: 293853
• Update Time: 2025-04-19

4-[(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl]benzamide
• DS-014661
• 4116-44-3
• 4-((2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzamide
• 4-[(4-Hydroxy-2-oxopyrimidin-1(2H)-yl)methyl]benzamide
• DTXSID40961469
• AKOS006260984
• NSC161095
• 4-[(2,4-dioxopyrimidin-1-yl)methyl]benzamide
• NSC-161095

• Inchi： 1S/C12H11N3O3/c13-11(17)9-3-1-8(2-4-9)7-15-6-5-10(16)14-12(15)18/h1-6H,7H2,(H2,13,17)(H,14,16,18)
• InChI Key： FUBROOSSGKPNFY-UHFFFAOYSA-N
• SMILES： O=C1NC(C=CN1CC1C=CC(C(N)=O)=CC=1)=O

Computed Properties

• Exact Mass: 245.08013
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• PSA: 92.5
• LogP: 0.38410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides